N1-(2-(2-chlorophenyl)-2-(dimethylamino)ethyl)-N2-(pyridin-3-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(2-(2-chlorophenyl)-2-(dimethylamino)ethyl)-N2-(pyridin-3-yl)oxalamide is a useful research compound. Its molecular formula is C17H19ClN4O2 and its molecular weight is 346.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
- Synthesis and Characterization : The compound has been used in the synthesis of various complexes and for structural characterization. For instance, Ryabov et al. (1992) discussed the synthesis of dimeric chloro-bridged ortho-palladated complexes using similar compounds for ligand-exchange reactions, leading to structural characterizations of these complexes (Ryabov et al., 1992).
Applications in Catalysis
- Catalytic Applications : The compound has applications in catalysis. Chen et al. (2023) demonstrated its effectiveness as a ligand in copper-catalyzed coupling reactions, significantly enhancing the efficiency of these reactions (Chen et al., 2023).
Pharmaceutical Research
- Pharmacological Research Tool : In pharmaceutical research, Croston et al. (2002) identified a related compound as a nonpeptidic agonist of the urotensin-II receptor, suggesting its potential as a drug lead or pharmacological research tool (Croston et al., 2002).
Molecular Docking and In Vitro Screening
- Molecular Docking Studies : Flefel et al. (2018) conducted molecular docking screenings with pyridine derivatives, which are structurally related, toward specific proteins, indicating their relevance in understanding molecular interactions in drug discovery processes (Flefel et al., 2018).
Nonlinear Optics and Luminescent Properties
- Nonlinear Optics and Luminescence : Research by Umezawa et al. (2005) and Fan et al. (2004) on phenylethynylpyridinium derivatives and CdII complexes, respectively, showcase the potential of similar compounds in developing materials for nonlinear optics and studying luminescent properties (Umezawa et al., 2005); (Fan et al., 2004).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors in the body, which can lead to a range of biological activities .
Mode of Action
It is known that the compound can bind with high affinity to multiple receptors, which can lead to changes in cellular function .
Biochemical Pathways
Similar compounds have been found to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The compound’s boiling point is 105 °c (at 4 torr pressure), and it has a predicted density of 1039±006 g/cm3 . These properties can influence the compound’s bioavailability.
Result of Action
Similar compounds have been found to have diverse biological activities, suggesting that this compound may also have a wide range of effects .
Properties
IUPAC Name |
N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-N'-pyridin-3-yloxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN4O2/c1-22(2)15(13-7-3-4-8-14(13)18)11-20-16(23)17(24)21-12-6-5-9-19-10-12/h3-10,15H,11H2,1-2H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTODMLLFMZCQRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=CN=CC=C1)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.